Cas no 1042153-25-2 (Ethyl 3,3-difluorocyclopentanecarboxylate)
1042153-25-2 structure
Product Name:Ethyl 3,3-difluorocyclopentanecarboxylate
CAS No:1042153-25-2
MF:C8H12F2O2
MW:178.176489830017
CID:2862167
PubChem ID:58024202
Update Time:2024-11-06
Ethyl 3,3-difluorocyclopentanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,3-difluorocyclopentanecarboxylate
- ethyl 3,3-difluoro-cyclopentanecarboxylate
- ethyl 3,3-difluorocyclopentane carboxylate
- AKOS025213070
- 1042153-25-2
- ethyl3,3-difluorocyclopentanecarboxylate
- ethyl 3,3-difluorocyclopentane-1-carboxylate
- SCHEMBL2669559
- G79892
- Ethyl 3,3-difluorocyclopentanecarboxylate
-
- Inchi: 1S/C8H12F2O2/c1-2-12-7(11)6-3-4-8(9,10)5-6/h6H,2-5H2,1H3
- InChI Key: UBCFCWDYEZCDJR-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)OCC)C1)F
Computed Properties
- Exact Mass: 178.08053595g/mol
- Monoisotopic Mass: 178.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3
Ethyl 3,3-difluorocyclopentanecarboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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